Cas no 13980-76-2 (1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol)

1-(4-Methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol is a heterocyclic compound featuring a tetrazole ring substituted with a 4-methoxyphenyl group and a thiol moiety at the 5-position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The thiol group enables facile derivatization via thioether formation or metal coordination, while the methoxyphenyl substituent enhances stability and modulates electronic properties. Its applications include serving as a precursor for biologically active molecules, ligands in catalysis, and intermediates in material science. The compound’s well-defined reactivity profile and versatility make it a useful tool for researchers in medicinal and synthetic chemistry.
1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol structure
13980-76-2 structure
Product Name:1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol
CAS No:13980-76-2
MF:C8H8N4OS
MW:208.240319252014
MDL:MFCD01321180
CID:120063
PubChem ID:87573249
Update Time:2025-06-07

1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole-5-thione,1,2-dihydro-1-(4-methoxyphenyl)-
    • 5-Mercapto-1-(4-methoxyphenyl)-1H-tetrazole
    • 1-(4-Methoxyphenyl)-1H-tetrazole-5-thiol
    • 1-(4-methoxyphenyl)-2H-tetrazole-5-thione
    • 1-(4-Methoxyphenyl)-5-mercaptotetrazole
    • mercaptomethoxyphenyltetrazole
    • 1-(4-Methoxyphenyl)-tetrazole-5-thiol
    • 5-MERCAPTO-1-(P-METHOXYPHENYL)-1H-TETRAZOLE
    • 1-(4-Methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol
    • AKOS BBS-00000462
    • 5-MERCAPTO-1-(4-METHOXYPHENYL)-1H-TETRAZOLE 98+%
    • BAS 02829997
    • UFALKIBIWOKBDL-UHFFFAOYSA-N
    • SBB038344
    • STK803283
    • STK795551
    • BBL012639
    • 1-(4-methoxyphenyl)tetrazol-5-thione
    • NE20350
    • DTXSID80351289
    • 1-(4-METHOXYPHENYL)-4,5-DIHYDRO-1H-1,2,3,4-TETRAZOLE-5-THIONE
    • D91478
    • 1-(4-methoxyphenyl)-1,4-dihydro-5H-tetrazole-5-thione
    • CS-0307604
    • M1292
    • SR-01000521478
    • SCHEMBL8033928
    • SCHEMBL1247788
    • AKOS000347994
    • EN300-03333
    • F2135-0692
    • VS-03427
    • Z56828417
    • 13980-76-2
    • MFCD01321180
    • SR-01000521478-1
    • AKOS000268223
    • 5H-Tetrazole-5-thione, 1,2-dihydro-1-(4-methoxyphenyl)-
    • FT-0605745
    • 5H-Tetrazole-5-thione, 1,2-dihydro-1-(4-methoxyphenyl)
    • SY051177
    • 1-(4-methoxyphenyl)-1,4-dihydro-5H-tetraazole-5-thione
    • DB-063319
    • AG-205/12192079
    • ALBB-033711
    • 1-(4-METHOXYPHENYL)-4H-1,2,3,4-TETRAZOLE-5-THIONE
    • AA-504/33319034
    • 1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol
    • MDL: MFCD01321180
    • Inchi: 1S/C8H8N4OS/c1-13-7-4-2-6(3-5-7)12-8(14)9-10-11-12/h2-5H,1H3,(H,9,11,14)
    • InChI Key: UFALKIBIWOKBDL-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 208.04200
  • Monoisotopic Mass: 208.04188206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.3
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.45
  • Melting Point: 153.0 to 157.0 deg-C
  • Boiling Point: 305.9°C at 760 mmHg
  • Flash Point: 138.8°C
  • Refractive Index: 1.707
  • PSA: 91.63000
  • LogP: 0.95960
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol Security Information

  • Symbol: GHS02
  • Prompt:dangerous
  • Signal Word:dangerous
  • Hazard Statement: H228
  • Warning Statement: P210-P240-P241-P280
  • Hazardous Material transportation number:UN 1325
  • Hazard Category Code: 11
  • Safety Instruction: 7/9-15-16-33
  • HazardClass:4.1
  • PackingGroup:II
  • Risk Phrases:R11
  • Storage Condition:4° CStore…,-4℃Store…Better

1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol Pricemore >>

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